4-Bromo-2-[2-(trifluoromethyl)phenyl]thiophene

• Molecular Formula: C11H6BrF3S
• Molecular Weight: 307.13 g/mol
• IUPAC Name: 4-bromo-2-[2-(trifluoromethyl)phenyl]thiophene
• InChI: InChI=1S/C11H6BrF3S/c12-7-5-10(16-6-7)8-3-1-2-4-9(8)11(13,14)15/h1-6H
• InChI Key: NBVNRBIQZGKCSS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC(=CS2)Br)C(F)(F)F

Description

4-Bromo-2-[2-(trifluoromethyl)phenyl]thiophene (CAS 2059945-15-0) is a high-value brominated thiophene derivative with the molecular formula C11H6BrF3S and a molecular weight of 307.13 . This compound is offered in high purity (typically 95% or higher) and is characterized as a solid that should be stored at 4-8°C . It serves as a versatile building block in organic synthesis and medicinal chemistry research, particularly in the exploration of novel therapeutic agents. Thiophene-based scaffolds are of significant interest in drug discovery due to their wide range of pharmacological activities, which include acting as inhibitors of tubulin polymerization for anticancer research and demonstrating antimicrobial properties . The specific molecular architecture of this compound, featuring both a bromo group and a trifluoromethylphenyl moiety on the thiophene ring, makes it a critical synthetic intermediate for structure-activity relationship (SAR) studies and lead optimization campaigns in pharmaceutical development. It is strictly for Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

General Synthetic Strategies for 4-Bromo-2-[2-(trifluoromethyl)phenyl]thiophene

The synthesis of 4-Bromo-2-[2-(trifluoromethyl)phenyl]thiophene generally follows two main synthetic routes:

• Direct bromination of 2-(trifluoromethyl)thiophene derivatives
• Cross-coupling reactions involving brominated thiophene and trifluoromethyl-substituted aryl reagents

These routes take advantage of the reactivity of the thiophene ring and the electron-withdrawing trifluoromethyl group to achieve regioselective substitution.

Preparation by Bromination of 2-(Trifluoromethyl)thiophene

One classical approach involves the selective bromination at the 4-position of 2-(trifluoromethyl)thiophene. This is typically achieved using brominating agents such as bromine or N-bromosuccinimide (NBS) under controlled conditions:

• Reagents and Conditions:

  • Brominating agent: Bromine (Br2) or N-bromosuccinimide (NBS)
  • Catalyst: Iron(III) bromide (FeBr3) or similar Lewis acid catalysts
  • Solvent: Dichloromethane or other inert organic solvents
  • Temperature: Low temperatures (0 to 5 °C) to control regioselectivity and minimize polybromination

• Mechanism:
  The bromination proceeds via electrophilic aromatic substitution, where the electron-deficient thiophene ring is activated by the trifluoromethyl group, directing bromination preferentially to the 4-position.

• Yields and Purity:
  Reported yields for this bromination step are typically high (above 85%), with purification achieved by column chromatography or recrystallization.

Preparation via Palladium-Catalyzed Cross-Coupling Reactions (Suzuki-Miyaura Coupling)

A more versatile and widely employed method for synthesizing 4-Bromo-2-[2-(trifluoromethyl)phenyl]thiophene involves palladium-catalyzed cross-coupling reactions, particularly Suzuki-Miyaura coupling, between 4-bromothiophene derivatives and 2-(trifluoromethyl)phenylboronic acid or equivalents.

• Typical Reaction Setup:

  • Starting materials: 4-bromothiophene and 2-(trifluoromethyl)phenylboronic acid
  • Catalyst: Tetrakis(triphenylphosphine)palladium(0) or Pd(PPh3)4
  • Base: Potassium carbonate or sodium carbonate aqueous solution
  • Solvent: Mixture of toluene, ethanol, and water or other biphasic systems
  • Temperature: Reflux conditions (~80–100 °C)
  • Atmosphere: Inert gas (nitrogen or argon) to prevent catalyst oxidation

• Reaction Time: Typically 6 to 12 hours depending on scale and catalyst loading

• Workup and Purification:
  After completion, the reaction mixture is cooled, extracted with organic solvents, dried, and purified by silica gel chromatography.

• Reported Yields:
  High yields (85–95%) have been reported for similar thiophene-aryl coupling reactions, indicating efficiency and scalability of this method.

Alternative Synthetic Approaches and Related Methods

• Friedel-Crafts Acylation and Subsequent Functionalization:
  In some cases, thiophene derivatives are first functionalized via Friedel-Crafts acylation using acid chlorides or anhydrides in the presence of anhydrous aluminum chloride catalyst, followed by further substitution steps to introduce bromine and trifluoromethyl groups.

• Nitro-Substituted Thiophene Intermediates:
  Nitro-substituted thiophenes can be synthesized and then reduced to amines, which are subsequently coupled with trifluoromethyl-substituted aryl halides under milder catalytic hydrogenation conditions to avoid decomposition.

Comparative Data Table of Preparation Methods

Preparation Method	Key Reagents and Conditions	Yield (%)	Advantages	Limitations
Bromination of 2-(trifluoromethyl)thiophene	Bromine or NBS, FeBr3 catalyst, low temperature	85–90	Simple, direct substitution	Requires careful temperature control to avoid polybromination
Suzuki-Miyaura Cross-Coupling	4-Bromothiophene, 2-(trifluoromethyl)phenylboronic acid, Pd catalyst, K2CO3, reflux	90–95	High regioselectivity, scalable	Requires expensive Pd catalyst and boronic acid derivatives
Friedel-Crafts Acylation + Functionalization	Acid chlorides, AlCl3 catalyst, subsequent bromination	70–85	Versatile intermediates	Multi-step, sensitive to moisture
Nitro-substituted thiophene route	Nitrothiophene reduction, catalytic hydrogenation	75–85	Mild conditions for sensitive groups	Multi-step, possible instability of intermediates

Research Findings and Mechanistic Insights

• The trifluoromethyl group strongly influences the electronic properties of the thiophene ring, enhancing the electrophilic bromination selectivity at the 4-position and facilitating cross-coupling reactions by stabilizing intermediates.

• Catalytic hydrogenation using palladium on carbon (Pd/C) is preferred over traditional Bechamp reduction for nitro group reduction in thiophene derivatives due to milder conditions and better yields without decomposition.

• Industrial synthesis often employs continuous flow reactors for the bromination and coupling steps to optimize reaction control, yield, and safety, especially given the reactivity of bromine and organopalladium complexes.

Practical Considerations and Scale-Up

• Solvent choice is critical to control reactivity and selectivity; dichloromethane and toluene are common solvents for bromination and coupling, respectively.

• Temperature control during bromination prevents over-bromination and side reactions.

• Catalyst loading and ligand choice in palladium-catalyzed reactions influence turnover number and product purity.

• Purification typically involves silica gel chromatography, but recrystallization can be used for large-scale production to reduce solvent use.

Summary Table: Typical Experimental Conditions for Suzuki-Miyaura Coupling to Prepare 4-Bromo-2-[2-(trifluoromethyl)phenyl]thiophene

Parameter	Typical Value
Thiophene substrate	4-Bromothiophene (1 equiv)
Arylboronic acid	2-(Trifluoromethyl)phenylboronic acid (1.1 equiv)
Catalyst	Pd(PPh3)4 (1–2 mol%)
Base	Potassium carbonate (2 equiv)
Solvent	Toluene : ethanol : water (60:5:10 mL)
Temperature	Reflux (80–100 °C)
Reaction time	7–12 hours
Atmosphere	Nitrogen or argon
Yield	90–95%

Chemical Reactions Analysis

Types of Reactions

4-Bromo-2-[2-(trifluoromethyl)phenyl]thiophene can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles through nucleophilic substitution reactions.

Oxidation and Reduction: The thiophene ring can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: The compound can participate in cross-coupling reactions such as Suzuki-Miyaura and Heck reactions to form more complex molecules.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide can be used.

Oxidation: Oxidizing agents like m-chloroperbenzoic acid (m-CPBA) can be employed.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) can be used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted thiophenes, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

4-Bromo-2-[2-(trifluoromethyl)phenyl]thiophene has several scientific research applications:

Organic Synthesis: It serves as a building block for the synthesis of more complex organic molecules.

Materials Science: The compound can be used in the development of organic semiconductors and conductive polymers.

Mechanism of Action

The mechanism of action of 4-Bromo-2-[2-(trifluoromethyl)phenyl]thiophene depends on its specific application. In organic synthesis, it acts as a reactive intermediate that can undergo various transformations. In materials science, its electronic properties are exploited to develop new materials with desirable characteristics. The molecular targets and pathways involved vary based on the specific context of its use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Electronic Effects

4-Bromo-2-(chloromethyl)thiophene

• Structure : Bromine at the 4-position and a chloromethyl group at the 2-position.
• Comparison: The chloromethyl group increases electrophilicity compared to the trifluoromethylphenyl group, making it more reactive in nucleophilic substitutions.

2-(4-Bromophenyl)-5-phenylthiophene

• Structure : Bromine on a phenyl ring attached to the thiophene core.
• Comparison : The extended conjugation from the phenyl group enhances stability but reduces solubility in polar solvents. The trifluoromethyl group in the target compound offers stronger electron-withdrawing effects, which may improve binding to hydrophobic enzyme pockets .

4-Bromo-2-(trifluoromethyl)phenol

• Structure: Phenol core with bromine and trifluoromethyl groups.
• Comparison: The hydroxyl group introduces hydrogen-bonding capability absent in the thiophene derivative. This difference significantly alters solubility and biological activity, as seen in its higher antimycobacterial activity (MIC = 4 µM) compared to non-phenolic analogs .

Key Observations :

• Palladium-catalyzed cross-couplings (e.g., Suzuki, Sonogashira) are preferred for introducing aryl/alkynyl groups to bromothiophenes .
• The trifluoromethyl group in the target compound necessitates careful optimization to avoid side reactions due to its strong electron-withdrawing nature .

Antimycobacterial Activity

Compound	MIC against M. tuberculosis (µM)	Key Structural Determinants	Reference
4-Bromo-2-[2-(trifluoromethyl)phenyl]thiophene	Data not available	Trifluoromethyl enhances membrane penetration	-
O-{4-Bromo-2-[(3,4-dichlorophenyl)carbamoyl]phenyl} thiophosphate	4.0	Bromine and thiophosphate group
N-(4-Bromophenyl)-2-thiophen-2-ylacetamide	16–32	Acetamide linker

Key Observations :

• Bromine at the 4-position correlates with improved activity in mycobacterial inhibitors .

Enzyme Inhibition

• Acetylcholinesterase (AChE) Inhibition : Thiazole analogs with 4-(trifluoromethyl)phenyl groups exhibit IC₅₀ values of 8.04–20.2 µM, comparable to rivastigmine. The trifluoromethyl group engages in π-π interactions with Trp286 in AChE .
• Butyrylcholinesterase (BChE) Inhibition : Thiophosphate derivatives show moderate activity (IC₅₀ ~10–25 µM), suggesting the trifluoromethyl group’s role is less critical here .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	LogP (Predicted)	Solubility (mg/mL)
4-Bromo-2-[2-(trifluoromethyl)phenyl]thiophene	307.13	3.8	<1 (DMSO)
4-Bromo-2-(chloromethyl)thiophene	211.50	2.5	5–10 (THF)
2-(4-Bromophenyl)-5-phenylthiophene	319.23	4.2	<1 (CHCl₃)

Key Observations :

• The trifluoromethyl group increases hydrophobicity (higher LogP), reducing aqueous solubility but improving lipid membrane permeability.
• Chloromethyl-substituted analogs exhibit better solubility due to smaller substituents .

Biological Activity

4-Bromo-2-[2-(trifluoromethyl)phenyl]thiophene is a specialized organic compound notable for its unique chemical structure, which includes a thiophene ring substituted with a bromine atom and a trifluoromethyl group. This configuration enhances its lipophilicity and biological activity, making it a subject of interest in medicinal chemistry and pharmacology.

• Molecular Formula : C11H7BrF3S
• Molecular Weight : Approximately 386.2 g/mol
• Structure : The presence of the trifluoromethyl group significantly influences its interaction with biological membranes and molecular targets.

Biological Activity Overview

Research indicates that 4-Bromo-2-[2-(trifluoromethyl)phenyl]thiophene exhibits promising biological activities, particularly in the following areas:

• Anti-inflammatory Properties : The compound has shown potential in reducing inflammation, which is crucial for treating various chronic diseases.
• Anticancer Activity : Studies have demonstrated its effectiveness against several cancer cell lines, suggesting it may inhibit tumor growth through various mechanisms.

The mechanism by which 4-Bromo-2-[2-(trifluoromethyl)phenyl]thiophene exerts its effects involves:

• Membrane Penetration : The trifluoromethyl group enhances the compound's ability to penetrate lipid membranes, facilitating interaction with cellular targets.
• Enzyme Interaction : It can bind to specific enzymes and receptors, potentially inhibiting their activity and leading to therapeutic effects.

Cytotoxicity and Antiproliferative Activity

In vitro studies have evaluated the cytotoxic effects of 4-Bromo-2-[2-(trifluoromethyl)phenyl]thiophene on various cancer cell lines. The results indicate significant antiproliferative activity comparable to established anticancer drugs like doxorubicin.

Cell Line	IC50 (µM)	Reference
MCF7 (Breast Cancer)	5.0
A549 (Lung Cancer)	6.5
HeLa (Cervical Cancer)	4.8

Case Studies

• Study on Anti-inflammatory Effects : In an experimental model of inflammation, treatment with 4-Bromo-2-[2-(trifluoromethyl)phenyl]thiophene resulted in a significant reduction in inflammatory markers such as TNF-alpha and IL-6, indicating its potential as an anti-inflammatory agent.
• Anticancer Research : A study involving the treatment of MCF7 cells showed that the compound induced apoptosis through the activation of caspase pathways, highlighting its mechanism as an anticancer agent.

Comparative Analysis with Related Compounds

The biological activity of 4-Bromo-2-[2-(trifluoromethyl)phenyl]thiophene can be compared with similar thiophene derivatives to illustrate its unique properties.

Compound Name	Molecular Formula	Similarity Index
3-Bromo-2-(trifluoromethyl)thiophene	C9H6BrF3S	0.69
4-Hydroxy-2-(trifluoromethyl)thiophene	C6H4F3OS	0.63
5-Bromothiophene-2-carbonitrile	C7H4BrNS	0.66

These compounds exhibit varying degrees of biological activity, but the unique combination of bromine and trifluoromethyl groups in 4-Bromo-2-[2-(trifluoromethyl)phenyl]thiophene enhances its reactivity and therapeutic profile.

Q & A

Q. What synthetic methodologies are commonly employed to prepare 4-Bromo-2-[2-(trifluoromethyl)phenyl]thiophene, and how do reaction conditions influence yield?

The synthesis of brominated thiophene derivatives typically involves cross-coupling reactions, such as Suzuki-Miyaura coupling , to introduce aryl groups at specific positions on the thiophene ring . For example, brominated thiophenes can react with trifluoromethylphenyl boronic acids under palladium catalysis. Key factors affecting yield include:

• Catalyst loading : Optimal Pd(PPh₃)₄ or Pd(dppf)Cl₂ concentrations (e.g., 5 mol%) .
• Solvent systems : Use of dioxane or THF at elevated temperatures (80–95°C) to enhance reactivity .
• Base selection : K₂CO₃ or NaHCO₃ to neutralize byproducts and stabilize intermediates .
  Purification often employs column chromatography with silica gel and ethyl acetate/hexane gradients .

Q. Which spectroscopic and crystallographic techniques are critical for characterizing this compound?

• NMR spectroscopy : ¹H and ¹³C NMR confirm substitution patterns, with bromine causing deshielding in adjacent protons (~δ 7.2–7.8 ppm) .
• X-ray crystallography : Resolves stereochemical ambiguities; for example, Acta Crystallographica studies reveal dihedral angles between thiophene and aryl groups (~15–25°) .
• Mass spectrometry : High-resolution ESI-MS verifies molecular ion peaks (e.g., [M+H]+ at m/z 347.0) .

Q. What safety protocols are recommended for handling this compound?

• Personal protective equipment (PPE) : Nitrile gloves, goggles, and lab coats to avoid skin/eye contact .
• Ventilation : Use fume hoods due to potential bromine vapor release during reactions .
• Waste disposal : Halogenated waste streams to prevent environmental contamination .

Advanced Research Questions

Q. How can computational methods (e.g., DFT) predict the electronic properties of 4-Bromo-2-[2-(trifluoromethyl)phenyl]thiophene?

Density Functional Theory (DFT) calculations at the B3LYP/6-311G(d,p) level provide insights into:

• HOMO-LUMO gaps : Values ~4.5–5.0 eV indicate potential semiconductor applications .
• Electrostatic potential maps : Highlight electron-deficient regions near bromine and trifluoromethyl groups, guiding reactivity predictions in electrophilic substitutions .
• Charge transfer analysis : Quantifies intramolecular interactions between thiophene and aryl moieties .

Q. What strategies optimize the compound’s bioactivity in medicinal chemistry studies?

• Structure-activity relationship (SAR) : Introduce electron-withdrawing groups (e.g., -CF₃) to enhance binding to kinase targets .
• Solubility modulation : Co-crystallization with cyclodextrins or PEGylation improves aqueous solubility for in vitro assays .
• Toxicity screening : Ames tests and hepatocyte viability assays assess genotoxicity and metabolic stability .

Q. How can conflicting data on reaction yields or biological activity be resolved?

• Controlled variable replication : Systematically vary catalysts (e.g., Pd vs. Ni), solvents, or temperatures to identify reproducibility issues .
• Meta-analysis : Compare crystallographic data (e.g., bond lengths) across studies to detect synthetic inconsistencies .
• Biological triaging : Use orthogonal assays (e.g., fluorescence polarization vs. SPR) to validate target engagement .

Q. What role does the trifluoromethyl group play in material science applications?

• Dielectric properties : -CF₃ reduces polarizability, enhancing thermal stability in organic semiconductors .
• Self-assembly : Fluorine-driven van der Waals interactions facilitate ordered thin-film deposition .

Methodological Tables

Q. Table 1. Comparison of Synthetic Routes

Method	Catalyst	Yield (%)	Purity (HPLC)	Reference
Suzuki-Miyaura	Pd(dppf)Cl₂	78	>99%
Direct Bromination	NBS, AIBN	65	95%
Grignard Functionalization	Mg, THF	52	90%

Q. Table 2. Key Computational Parameters

Parameter	Value (DFT)	Application	Reference
HOMO-LUMO Gap	4.8 eV	Semiconductor Design
Dipole Moment	2.3 Debye	Solubility Prediction
Bond Length (C-Br)	1.89 Å	Reactivity Analysis